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Compound of Interest

Compound Name: Arborcandin C

Cat. No.: B1243921

For Researchers, Scientists, and Drug Development Professionals

Introduction

Arborcandin C is a lipopeptide antifungal agent that functions as a potent and specific inhibitor
of 1,3-B-D-glucan synthase, a critical enzyme responsible for the synthesis of 3-glucan, an
essential component of the fungal cell wall.[1][2][3] This mechanism of action leads to
disruption of the cell wall integrity, osmotic instability, and ultimately, fungal cell death.[4] These
application notes provide detailed cell-based assay methods to characterize the in vitro efficacy
and cellular effects of Arborcandin C against pathogenic fungi, particularly Candida albicans
and Aspergillus fumigatus.

Data Presentation
Table 1: In Vitro Activity of Arborcandin C and
Comparators
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Compound . IC50 (pg/mL) MIC (pg/mL) Reference
Organism
Arborcandin C Candida albicans  0.15 1-2 [1]
) Aspergillus
Arborcandin C ) 0.015 Not Reported [1]
fumigatus
Arborcandin A Candida albicans  0.25 4-8 [5]
] Aspergillus
Arborcandin A ] 0.05 Not Reported [5]
fumigatus
Arborcandin F Candida albicans  0.012 2-4 [6]
) Aspergillus
Arborcandin F ] 0.012 Not Reported [6]
fumigatus

IC50: The half maximal inhibitory concentration against 1,3-3-D-glucan synthase. MIC:

Minimum Inhibitory Concentration.

Experimental Protocols
Fungal Cell Viability Assays (MTT/XTT)

This protocol determines the effect of Arborcandin C on the metabolic activity of fungal cells, a

key indicator of cell viability.

Workflow for Fungal Cell Viability Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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